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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenylchlorosilane ((C₆H₅)₂SiHCl) is a pivotal precursor in organosilicon chemistry, valued

for its versatile reactivity and the introduction of the diphenylsilyl moiety into a diverse range of

organic molecules. Its utility spans from the synthesis of complex silanes and siloxanes to its

application as a robust protecting group in multi-step organic synthesis. This technical guide

provides an in-depth overview of the properties, synthesis, and key applications of

diphenylchlorosilane, complete with detailed experimental protocols, quantitative data, and

visual workflows to support researchers in their laboratory endeavors.

Physicochemical Properties of Diphenylchlorosilane
Diphenylchlorosilane is a colorless to pale yellow liquid that is sensitive to moisture.[1] Its

fundamental properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₁ClSi [2]

Molecular Weight 218.75 g/mol [2]

Boiling Point 274.1 °C at 760 mmHg [1]

Flash Point 86.1 °C [1]

Density 1.118 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.578 [1]

Solubility

Soluble in benzene,

chloroform, carbon

tetrachloride, and ether.

Reacts with water.

[1]

Synthesis of Diphenylchlorosilane
Diphenylchlorosilane is most commonly synthesized on an industrial scale through the direct

reaction of benzene with trichlorosilane at elevated temperatures and pressures.[3] For

laboratory-scale synthesis, a Grignard-based approach is often employed.

Experimental Protocol: Synthesis via Grignard Reaction
This protocol is adapted from established procedures for the synthesis of related

arylchlorosilanes.[4]

Materials:

Magnesium turnings

Bromobenzene

Trichlorosilane (HSiCl₃)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Toluene
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Inert atmosphere (Nitrogen or Argon)

Procedure:

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and

a mechanical stirrer, place magnesium turnings (1.2 equivalents).

Establish an inert atmosphere.

Prepare a solution of bromobenzene (1.0 equivalent) in anhydrous diethyl ether.

Add a small portion of the bromobenzene solution to the magnesium turnings to initiate the

Grignard reaction.

Once the reaction begins, add the remaining bromobenzene solution dropwise to maintain a

gentle reflux.

After the addition is complete, reflux the mixture for an additional hour to ensure complete

formation of phenylmagnesium bromide.

In a separate flask, prepare a solution of trichlorosilane (1.0 equivalent) in anhydrous

toluene.

Cool the Grignard reagent to 0 °C and slowly add the trichlorosilane solution via the dropping

funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

The reaction mixture is then filtered to remove magnesium salts, and the filtrate is fractionally

distilled under reduced pressure to isolate diphenylchlorosilane.

Key Reactions of Diphenylchlorosilane
Diphenylchlorosilane serves as a versatile precursor for a variety of organosilicon

compounds through several key reactions, including hydrolysis, reduction, and reaction with

organometallic reagents.
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Hydrolysis to Diphenylsilanol
The hydrolysis of diphenylchlorosilane yields diphenylsilanol, a valuable intermediate in the

synthesis of silicones and other organosilicon compounds.

Diphenylchlorosilane

Hydrolysis

Water

Base (e.g., NaHCO₃)

Neutralization

Diphenylsilanol

HCl

Isolated DiphenylsilanolWorkup
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Diphenylsilane Aqueous Workup Isolated DiphenylsilanePurification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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